Cas no 73900-07-9 (Methyl-d3 Triflate)

• Product Name: Methyl-d3 Triflate
• CAS No: 73900-07-9
• MF: C₂H₃F₃O₃S
• MW: 167.122115373611
• MDL: MFCD00192329
• CID: 554880
• Update Time: 2025-04-19

Methyl-d3 Triflate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, methyl-d3 ester
• Methyl-D3 Triflate
• trideuteriomethyl trifluoromethanesulfonate
• [2H3]methyl trifluoromethanesulfonate
• 416851_ALDRICH
• AG-G-92927
• CTK8G1079
• Methanesulfonicacid, trifluoro-, methyl-d3 ester (9CI)
• methyl triflate
• methyl triflate-d3
• Methyl-d3 trifluoromethane sulfonate
• trifluoromethanesulfonic acid [D3]methyl ester
• Methyl-d3 Triflate

• MDL： MFCD00192329
• Inchi： 1S/C2H3F3O3S/c1-8-9(6,7)2(3,4)5/h1H3/i1D3
• InChI Key： OIRDBPQYVWXNSJ-FIBGUPNXSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC([2H])([2H])[2H]

Computed Properties

• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Density: 1.477 g/mL at 25 °C(lit.)
• Boiling Point: 94-99 °C(lit.)
• Flash Point: 101 °F
• Refractive Index: n20/D 1.325(lit.)

Methyl-d3 Triflate Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-34-40
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：10-23/24/25-34-40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives